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Compound Name: Pth (1-44) (human)

Cat. No.: B15544270

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parathyroid hormone (PTH) is a key regulator of calcium and phosphate homeostasis. The
human PTH (1-44) fragment is a biologically active peptide used in a variety of research
applications, including studies on bone metabolism, kidney function, and signal transduction.
Proper preparation of stock solutions is critical for obtaining accurate and reproducible
experimental results. These application notes provide a detailed protocol for the reconstitution
and storage of lyophilized human PTH (1-44) to ensure its stability and activity.

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative parameters for
preparing and storing human PTH (1-44) stock solutions.
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Parameter Recommendation Source(s)
Form of Product Lyophilized white powder [1]
Solubility Soluble in water [1][2]
Recommended Solvent Sterile, ultrapure water [31[41[5]
Reconstitution Concentration Not less than 100 pg/mL [41151[6]
N ) Up to 6 months at 0-5°C or <
Storage of Lyophilized Peptide [11[7118]
-15°C to -20°C for long-term

Short-term Storage of

] ] Up to 5-7 days at 4°C or 2-8°C  [1][4][5][6]
Reconstituted Solution
Long-term Storage of Up to 3 months at -20°C or

: - [11[6][9]
Reconstituted Solution below
Freeze-Thaw Cycles Avoid repeated cycles [L][41[6][9]
Carrier Protein (for long-term Addition of 0.1% HSA or BSA

[4][5][10]

storage)

is recommended

Experimental Protocol: Reconstitution of
Lyophilized PTH (1-44) (human)

This protocol details the steps for reconstituting lyophilized human PTH (1-44) to prepare a

stock solution.

Materials:

Lyophilized human PTH (1-44) peptide

Sterile, ultrapure water (e.g., Milli-Q® or equivalent)

Calibrated micropipettes and sterile tips

Sterile, low-protein-binding polypropylene microcentrifuge tubes
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e Optional: Bovine Serum Albumin (BSA) or Human Serum Albumin (HSA) for long-term
storage

Procedure:

e Pre-equilibration: Before opening, bring the vial of lyophilized PTH (1-44) to room
temperature for 15-20 minutes. This prevents condensation from forming on the peptide.

» Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom.

e Solvent Calculation: Determine the volume of sterile, ultrapure water needed to achieve the
desired stock solution concentration (recommendation: 2100 pg/mL).

o Example: To prepare a 1 mg/mL (1000 pug/mL) stock solution from a 500 pg vial:
= Volume (uL) = (Amount of peptide (ug)) / (Desired concentration (ug/mL)) * 1000
= Volume (uL) = (500 pg) / (1000 pg/mL) * 1000 = 500 pL
» Reconstitution: Carefully add the calculated volume of sterile, ultrapure water to the vial.

» Dissolution: Gently swirl or pipette the solution up and down to dissolve the peptide
completely. Do not vortex, as this can cause aggregation or degradation of the peptide.[6]
Ensure the solution is clear and free of particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the reconstituted stock solution into
sterile, low-protein-binding polypropylene microcentrifuge tubes.[1][6][9] The volume of each
aliquot should be appropriate for a single experiment.

e Storage:
o Short-term: Store aliquots at 4°C for up to 5-7 days.[1][4][6]

o Long-term: For storage longer than one week, immediately freeze the aliquots at -20°C or
-80°C.[1][6][9] The addition of a carrier protein like 0.1% BSA or HSA is recommended to
prevent adsorption to the vial surface and improve stability.[4][5]
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Visualizations

Experimental Workflow: PTH (1-44) Stock Solution
Preparation
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Caption: Workflow for reconstituting and storing human PTH (1-44).
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Signaling Pathway of PTH (1-44)

Human PTH (1-44) exerts its biological effects by binding to the Parathyroid Hormone 1
Receptor (PTH1R), a G protein-coupled receptor.[11] This interaction primarily activates two
major signaling cascades: the adenylyl cyclase and phospholipase C pathways.[11][12]

o Adenylyl Cyclase Pathway: Activation of Gs protein stimulates adenylyl cyclase, leading to
the production of cyclic AMP (cCAMP).[11][12][13] cAMP then activates Protein Kinase A
(PKA), which phosphorylates downstream targets, ultimately leading to various cellular
responses.[12][13]

e Phospholipase C Pathway: Activation of Gqg protein stimulates Phospholipase C (PLC),
which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3)
and diacylglycerol (DAG).[12] IP3 triggers the release of intracellular calcium, while DAG
activates Protein Kinase C (PKC), both contributing to the overall cellular response to PTH.
[12]
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Caption: Simplified PTH (1-44) signaling pathway via PTH1R.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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